Cas no 2361640-64-2 (N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide)

• Product Name: N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide
• CAS No: 2361640-64-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5378374
• PubChem ID: 145909557
• Update Time: 2025-06-11

N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methyl-2-(tetrahydro-3-hydroxy-2H-pyran-3-yl)propyl]-2-propenamide
• N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide

• Inchi： 1S/C12H21NO3/c1-4-10(14)13-8-11(2,3)12(15)6-5-7-16-9-12/h4,15H,1,5-9H2,2-3H3,(H,13,14)
• InChI Key： RUASZJIQIPRGBV-UHFFFAOYSA-N
• SMILES： C(NCC(C)(C1(O)CCCOC1)C)(=O)C=C

Experimental Properties

• Density: 1.083±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 413.5±41.0 °C(Predicted)
• pka: 14.24±0.20(Predicted)

Additional information on N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide

Introduction to N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide (CAS No. 2361640-64-2)

N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide, identified by the chemical compound code CAS No. 2361640-64-2, is a specialized organic molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, featuring a unique structural framework, has been the subject of extensive studies due to its potential applications in various therapeutic and industrial domains.

The molecular structure of N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide comprises an oxane ring, which is a six-membered heterocyclic ether containing one oxygen atom, linked to a prop-2-enamide moiety. The presence of a hydroxyl group on the oxane ring and a methyl-substituted propyl chain adds to its complexity and reactivity. Such structural features make it an intriguing candidate for further exploration in synthetic chemistry and pharmacology.

In recent years, there has been a surge in research focusing on the development of novel compounds with potential bioactive properties. The oxane ring, in particular, has been studied for its role in stabilizing complex molecular architectures and its ability to interact with biological targets. The hydroxyl group on the oxane ring further enhances its potential as a functional moiety, enabling various chemical modifications and interactions.

The prop-2-enamide moiety in N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide is another critical component that contributes to its versatility. Amides are well-known for their role as key functional groups in many bioactive molecules, including drugs and agrochemicals. The presence of this group suggests that the compound may exhibit properties such as solubility, stability, and bioavailability, which are crucial for its potential applications.

Recent studies have highlighted the importance of understanding the structural determinants of bioactivity. The unique combination of functional groups in N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide positions it as a promising candidate for further investigation. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors, to uncover potential therapeutic effects.

One of the most exciting areas of research involves the use of computational methods to predict the biological activity of novel compounds. Advanced computational techniques, such as molecular docking and virtual screening, have enabled scientists to rapidly assess the potential interactions between molecules like N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide and biological targets. These methods have significantly accelerated the drug discovery process and have led to the identification of several promising candidates for further experimental validation.

In addition to its potential therapeutic applications, N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide has also been explored for its industrial uses. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules. Researchers have been investigating its role in catalytic processes and as a building block for the development of new materials.

The synthesis of N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and the selection of appropriate reagents is crucial to achieving high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

The growing interest in green chemistry has also influenced the approach to synthesizing compounds such as N-2-(3-hydroxyoxan-3-yl)-2-methylpropylprop-2-enamide. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. This trend aligns with broader efforts to promote sustainable practices across all areas of science and industry.

The future prospects for N-2-(3-hydroxyoxan-3-ylyl)-methyl-propen-amide (CAS No. 2361640 -64 - 2361640 -64 - 2361640 -64 - 2361640 -64 - 2361640 -64 - 2361640 -64 - 2361640 -64) are bright, with ongoing research expected to uncover new applications and insights into its properties. As our understanding of molecular structure-function relationships continues to evolve, compounds like this one will play an increasingly important role in advancing scientific knowledge and developing innovative solutions.